Cas no 114768-72-8 (Coumarin 521T)

• Product Name: Coumarin 521T
• CAS No: 114768-72-8
• MF: C₂₁H₂₅NO₃
• MW: 339.4281
• CID: 2209307
• PubChem ID: 253660571
• Update Time: 2024-11-03

Coumarin 521T Chemical and Physical Properties

Names and Identifiers

• Coumarin 521T
• 10-Acetyl-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizin-11-one
• 10-Acetyl-1,1,7,7-tetramethyl-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11-one
• 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-acetyl-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-
• 5-acetyl-10,10,16,16-tetramethyl-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraen-4-one
• 5-ACETYL-10,10,16,16-TETRAMETHYL-3-OXA-13-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1,5,7,9(17)-TETRAEN-4-ONE
• SCHEMBL11938172
• CS-0373773
• 10-Acetyl-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-1H,5H,11H-[1]
• 1ST164478
• 10-Acetyl-1,1,7,7-tetramethyl-2,3,6,7-tetrahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11(5H)-one
• 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one, 10-acetyl-2,3,6,7-tetrahydro-1,1,7,7-tetramethyl-
• C3046
• D89536
• MFCD28386096
• 114768-72-8

• MDL： C153978
• Inchi： 1S/C21H25NO3/c1-12(23)14-10-13-11-15-17-16(18(13)25-19(14)24)21(4,5)7-9-22(17)8-6-20(15,2)3/h10-11H,6-9H2,1-5H3
• InChI Key： NGTDVJOJDMQAMI-UHFFFAOYSA-N
• SMILES： O1C(C(C(C([H])([H])[H])=O)=C([H])C2=C([H])C3=C4C(=C12)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])N4C([H])([H])C([H])([H])C3(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 339.18344366g/mol
• Monoisotopic Mass: 339.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 4.5